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Compound of Interest

Compound Name: Benzyl (cyanomethyl)carbamate

' Get Quote

Cat. No.: B1267739

For Immediate Reference: Essential Safety and Handling Information for Laboratory
Professionals

This guide provides critical safety and logistical information for the handling of Benzyl
(cyanomethyl)carbamate (CAS No. 3589-41-1) to ensure the well-being of researchers,
scientists, and drug development professionals. Adherence to these protocols is essential for
minimizing risks and establishing a safe and efficient laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Benzyl (cyanomethyl)carbamate is
provided below for easy reference.

Property

Value

Molecular Formula

C10H10N202

Molecular Weight 190.20 g/mol [1]
Appearance Solid[2]

Melting Point 61-63°C[2]
Boiling Point 376°C[2]
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Hazard Identification and Classification

Benzyl (cyanomethyl)carbamate is classified as a hazardous substance. The following table
summarizes its GHS classifications.[1]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[1]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling Benzyl
(cyanomethyl)carbamate.

Protection Type Specification

) Safety glasses with side-shields or chemical
Eye/Face Protection

safety goggles are required.[3]

Chemical-resistant gloves (e.g., nitrile or
Skin Protection neoprene) and a lab coat or chemical protective

suit must be worn.[3][4]

For operations that may generate dust or
Respiratory Protection aerosols, a NIOSH-approved respirator is

necessary.[3]

Operational and Disposal Plans

A systematic approach to the handling and disposal of Benzyl (cyanomethyl)carbamate is
crucial for laboratory safety.

Handling and Storage
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e Engineering Controls: Work with Benzyl (cyanomethyl)carbamate should be conducted in
a well-ventilated area, preferably within a chemical fume hood.[5]

o Safe Handling Practices: Avoid contact with skin and eyes.[5] Do not breathe dust or fumes.
[5] Wash hands thoroughly after handling.[5]

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area
away from incompatible substances.[5][6]

Spill Response

In the event of a spill, follow these procedures:

o Evacuate: Immediately evacuate the area.

o Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

o Cleanup: Carefully sweep or vacuum the spilled material into a suitable, labeled container for
disposal.[3][6] Avoid generating dust.[3]

o Decontamination: Clean the spill area thoroughly with soap and water.[7]

Disposal Plan

All waste containing Benzyl (cyanomethyl)carbamate must be treated as hazardous waste.
» Waste Collection: Collect waste in clearly labeled, sealed containers.

¢ Disposal Method: Dispose of the chemical waste through a licensed professional waste
disposal service.[8] Do not dispose of it down the drain.[5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[5][7]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing.[7][8] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[8] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of

Benzyl (cyanomethyl)carbamate from receipt to disposal.
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Safe Handling Workflow for Benzyl (cyanomethyl)carbamate
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Caption: Workflow for handling Benzyl (cyanomethyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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